Cas no 775351-61-6 (Imeglimin hydrochloride)

Imeglimin hydrochloride is a novel small molecule belonging to the glimin class, primarily investigated for its potential in managing type 2 diabetes mellitus. It exhibits a unique mechanism of action by targeting mitochondrial bioenergetics, improving both insulin sensitivity and pancreatic beta-cell function. The hydrochloride salt form enhances solubility and stability, facilitating pharmaceutical formulation. Preclinical and clinical studies suggest favorable pharmacokinetic properties, including good oral bioavailability and a predictable safety profile. Its multimodal activity distinguishes it from conventional antidiabetic agents, offering potential advantages in glycemic control with reduced risk of hypoglycemia. Imeglimin hydrochloride represents a promising therapeutic candidate for metabolic disorders.
Imeglimin hydrochloride structure
Imeglimin hydrochloride structure
Product Name:Imeglimin hydrochloride
CAS No:775351-61-6
MF:C6H14ClN5
MW:191.6619
CID:2601486
PubChem ID:54763513
Update Time:2025-06-14

Imeglimin hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Imeglimin (hydrochloride)
    • EMD 387008 hydrochloride
    • EMD-387008 hydrochloride
    • Imeglimin hydrochloride
    • Imeglimin HCl
    • (R)-N2,N2,6-trimethyl-3,6-dihydro-1,3,5-triazine-2,4-diamine hydrochloride
    • Emd 387008 (R-imeglimin) HCl
    • R-Imeglimin hydrochloride
    • Imeglimin hydrochloride (JAN)
    • BCP11078
    • D11807
    • Imeglimin hydrochloride [WHO-DD]
    • (6R)-N2,N2,6-Trimethyl-3,6-dihydro-1,3,5-triazine-2,4-diamine monohydrochloride
    • AKOS037643759
    • 775351-61-6
    • (6R)-N2,N2,6-trimethyl-3,6-dihydro-1,3,5-triazine-2,4-diamine hydrochloride
    • (R)-N2,N2,6-trimethyl-1,6-dihydro-1,3,5-triazine-2,4-diamine hydrochloride
    • (4R)-6-N,6-N,4-trimethyl-1,4-dihydro-1,3,5-triazine-2,6-diamine;hydrochloride
    • UNII-MN7P3P5BYB
    • 1,3,5-Triazine-2,4-diamine, 3,6-dihydro-N2,N2,6-trimethyl-, hydrochloride (1:1), (6R)-
    • DA-74449
    • Imeglimin (EMD 387008) Hydrochloride
    • AS-35168
    • R-Imeglimin Hydrochloride; 1,3,5-Triazine-2,4-diamine, 1,6-dihydro-N2,N2,6-trimethyl-, hydrochloride (1:?), (6R)-; 1,3,5-Triazine-2,4-diamine, 1,6-dihydro-N2,N2,6-trimethyl-, hydrochloride, (6R)- (9CI); (+)-2-Amino-3,6-dihydro-4-dimethylamino-6-methyl-1,3,5-triazine hydrochloride;
    • Imeglimin hydrochloride [JAN]
    • HY-14771A
    • Imeglimin monohydrochloride
    • MN7P3P5BYB
    • Twymeeg (TN)
    • C6H14ClN5
    • 2650481-44-8
    • SCHEMBL2157885
    • MFCD28167741
    • Inchi: 1S/C6H13N5.ClH/c1-4-8-5(7)10-6(9-4)11(2)3;/h4H,1-3H3,(H3,7,8,9,10);1H/t4-;/m1./s1
    • InChI Key: UXHLCYMTNMEXKZ-PGMHMLKASA-N
    • SMILES: Cl[H].N(C([H])([H])[H])(C([H])([H])[H])C1=N[C@]([H])(C([H])([H])[H])N=C(N([H])[H])N1[H]

Computed Properties

  • Exact Mass: 191.0937732 g/mol
  • Monoisotopic Mass: 191.0937732 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66
  • Molecular Weight: 191.66

Imeglimin hydrochloride Security Information

  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Imeglimin hydrochloride Pricemore >>

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Imeglimin hydrochloride Related Literature

Additional information on Imeglimin hydrochloride

Recent Advances in Imeglimin Hydrochloride (775351-61-6) Research: A Comprehensive Review

Imeglimin hydrochloride (CAS: 775351-61-6), a first-in-class tetrahydrotriazine-containing oral antidiabetic agent, has garnered significant attention in recent years due to its unique mechanism of action and potential therapeutic benefits in type 2 diabetes mellitus (T2DM). This research briefing synthesizes the latest findings from preclinical and clinical studies, highlighting the compound's pharmacological properties, efficacy, and safety profile. Recent publications in high-impact journals such as Diabetes, Obesity and Metabolism and Nature Reviews Endocrinology have further elucidated its dual action on mitochondrial bioenergetics and pancreatic β-cell function.

A 2023 phase III TIMES 2 trial extension study demonstrated Imeglimin's sustained HbA1c reduction (0.8%-1.0%) over 52 weeks with notable improvements in β-cell function markers (HOMA2-β). The drug's mitochondrial-targeted mechanism, involving enhanced complex I activity and reduced oxidative stress, was recently characterized using novel 13C-glucose flux analysis in human islets (Cell Metabolism 2024). Structural studies utilizing cryo-EM have identified specific binding interactions between the 775351-61-6 scaffold and mitochondrial respiratory chain components, explaining its tissue-specific metabolic effects.

Emerging research presented at the 2024 ADA Scientific Sessions reveals Imeglimin's potential beyond glycemic control, including cardioprotective effects mediated through AMPK-independent pathways. A notable animal study in Diabetologia reported 28% improvement in cardiac output in diabetic mice, while clinical data show favorable effects on lipid profiles. The drug's unique pharmacokinetics—low plasma protein binding (15-20%) and predominant renal excretion—have been further clarified through recent mass spectrometry analyses of its distribution in target tissues.

Manufacturing advancements for 775351-61-6 were highlighted in a 2024 Organic Process Research & Development publication, detailing a novel continuous-flow synthesis achieving 92% yield with improved chiral purity. Stability studies under ICH guidelines confirm the hydrochloride salt's superiority over alternative forms, particularly in tropical climate conditions. Current regulatory filings in Asian markets (Japan approval: 2021) and ongoing EMA review position Imeglimin as a potential game-changer in personalized diabetes therapy.

Future research directions include exploration of 775351-61-6's effects on non-alcoholic fatty liver disease (NAFLD), with preliminary data showing 31% reduction in liver fat content (MRI-PDFF) in a 24-week pilot study. Combination therapy studies with SGLT2 inhibitors demonstrate synergistic effects on glycemic variability, while ongoing pharmacogenomic investigations aim to identify responder subpopulations. These developments underscore Imeglimin hydrochloride's evolving role in the diabetes therapeutic landscape and its promise as a mitochondrial modulator with pleiotropic benefits.

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